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Compound of Interest

Compound Name: RB-CO-Peg5-C2-CO-VH032

Cat. No.: B15620701 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing RB-CO-Peg5-C2-CO-VH032, a PROTAC® degrader

of the TRIM24 protein that can inactivate the mTOR signaling pathway.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is RB-CO-Peg5-C2-CO-VH032 and how does it work?

RB-CO-Peg5-C2-CO-VH032 is a heterobifunctional small molecule known as a Proteolysis

Targeting Chimera (PROTAC). It is designed to induce the selective degradation of the TRIM24

protein. It consists of three key components: a ligand that binds to the TRIM24 protein, a

proprietary linker (Peg5-C2-CO), and a VH032 ligand that recruits the von Hippel-Lindau (VHL)

E3 ubiquitin ligase. By bringing TRIM24 and VHL in close proximity, the PROTAC facilitates the

ubiquitination of TRIM24, marking it for degradation by the proteasome. This degradation can

subsequently inactivate the mTOR signaling pathway.

Diagram: Mechanism of Action of RB-CO-Peg5-C2-CO-VH032
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Caption: Workflow of RB-CO-Peg5-C2-CO-VH032 mediated protein degradation.

Q2: What are the expected downstream effects of TRIM24 degradation?

Degradation of TRIM24 by RB-CO-Peg5-C2-CO-VH032 is expected to lead to the inactivation

of the mTOR signaling pathway. This can be observed by a decrease in the phosphorylation of

mTOR and its downstream effectors such as p70S6K and 4E-BP1. Functionally, this can result

in anti-proliferative effects and the induction of apoptosis in sensitive cell lines.

Diagram: Simplified mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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